Cas no 106220-89-7 (Methyl 6-O-benzyl-2,3-di-O-methyl-a-D-glucopyranoside)

• Product Name: Methyl 6-O-benzyl-2,3-di-O-methyl-a-D-glucopyranoside
• CAS No: 106220-89-7
• MF: C₁₆H₂₄O₆
• MW: 312.358165740967
• CID: 127031
• PubChem ID: 14374475
• Update Time: 2025-06-30

Methyl 6-O-benzyl-2,3-di-O-methyl-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside, methyl2,3-di-O-methyl-6-O-(phenylmethyl)-
• METHYL 6-O-BENZYL-2,3-DI-O-METHYL-A-D-GLUCOPYRANOSIDE
• Methyl2,3-di-O-methyl-6-O-(phenylmethyl)-a-D-glucopyranoside
• Methyl 2,3-di-O-methyl-6-O-(phenylmethyl)-alpha-D-glucopyranoside
• (2R,3R,4S,5R,6S)-4,5,6-trimethoxy-2-(phenylmethoxymethyl)oxan-3-ol
• W-200750
• 106220-89-7
• Methyl 6-O-benzyl-2,3-di-O-methyl-a-D-glucopyranoside

• Inchi： 1S/C16H24O6/c1-18-14-13(17)12(22-16(20-3)15(14)19-2)10-21-9-11-7-5-4-6-8-11/h4-8,12-17H,9-10H2,1-3H3/t12-,13-,14+,15-,16+/m1/s1
• InChI Key： APZUEGZIJXFXRZ-LJIZCISZSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1COCC1C=CC=CC=1)O)OC)OC)OC

Computed Properties

• Exact Mass: 312.15700
• Monoisotopic Mass: 312.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (78 g/l) (25 º C),
• PSA: 66.38000
• LogP: 0.96540

Additional information on Methyl 6-O-benzyl-2,3-di-O-methyl-a-D-glucopyranoside

Methyl 6-O-benzyl-2,3-di-O-methyl-α-D-glucopyranoside (CAS No. 106220-89-7): A Comprehensive Overview

Methyl 6-O-benzyl-2,3-di-O-methyl-α-D-glucopyranoside, identified by its CAS number 106220-89-7, is a significant compound in the field of chemical and pharmaceutical research. This glycoside derivative has garnered considerable attention due to its structural complexity and diverse applications in synthetic chemistry, drug development, and biomolecular studies.

The compound is a methylated glucopyranose with benzyl substitutions at the 6-O position, making it a valuable intermediate in the synthesis of more complex carbohydrates and glycosides. Its unique structure contributes to its utility in various biochemical pathways and enzymatic reactions, particularly in the study of glycosylation processes.

In recent years, the importance of Methyl 6-O-benzyl-2,3-di-O-methyl-α-D-glucopyranoside has been highlighted in the development of novel therapeutic agents. Researchers have leveraged its stability and reactivity to create modified sugars that exhibit enhanced bioavailability and reduced immunogenicity. These properties make it an attractive candidate for use in drug formulations aimed at treating metabolic disorders and inflammatory conditions.

One of the most compelling applications of this compound is in the field of carbohydrate-based drug design. The benzyl group at the 6-O position provides a handle for further chemical modifications, allowing scientists to tailor the molecule for specific biological targets. This flexibility has led to the synthesis of novel glycosides with improved pharmacokinetic profiles, making them more effective in clinical settings.

Moreover, Methyl 6-O-benzyl-2,3-di-O-methyl-α-D-glucopyranoside has found utility in the study of enzymatic mechanisms involved in glycoside metabolism. Its use as a substrate or inhibitor in enzymatic assays has provided valuable insights into the function of glycosidases and transferases. These enzymes play crucial roles in various biological processes, including cell signaling, immune responses, and nutrient absorption.

The structural features of this compound also make it a valuable tool in synthetic organic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling the preparation of a wide range of derivatives. These derivatives can be used in further synthetic transformations or as building blocks for more complex molecules.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 6-O-benzyl-2,3-di-O-methyl-α-D-glucopyranoside. Molecular modeling studies have provided detailed insights into its interactions with biological targets, helping to predict its efficacy and potential side effects. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of new therapeutics.

The compound's role in glycobiology has also been explored in detail. Glycans are essential components of cell surfaces and play critical roles in various biological processes. By studying derivatives of Methyl 6-O-benzyl-2,3-di-O-methyl-α-D-glucopyranoside, researchers have been able to gain a deeper understanding of glycan function and develop strategies to modulate these processes.

In conclusion, Methyl 6-O-benzyl-2,3-di-O-methyl-α-D-glucopyranoside (CAS No. 106220-89-7) is a multifaceted compound with significant applications across multiple domains of chemical and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists, biochemists, and drug developers alike. As research continues to uncover new applications for this compound, its importance is likely to grow even further.